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Compound of Interest

Compound Name: 5-Oxopentanoic acid

Cat. No.: B1212613

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the available toxicological
and safety data for 5-Oxopentanoic acid. Understanding the potential hazards associated with
this compound is paramount for ensuring safe handling and for its application in research and
drug development. This document summarizes key safety information, presents available
guantitative data in a structured format, and details the standard experimental protocols for
crucial toxicological assessments.

GHS Hazard Classification and Precautionary
Measures

5-Oxopentanoic acid is classified under the Globally Harmonized System of Classification and
Labelling of Chemicals (GHS) as causing serious eye irritation (H319).[1] Appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn
at all times when handling this chemical to prevent exposure.

Hazard Statement:
o H319: Causes serious eye irritation.
Precautionary Statements:

e P264: Wash hands thoroughly after handling.
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o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P337+P313: If eye irritation persists: Get medical advice/attention.

Quantitative Toxicological Data

Comprehensive quantitative toxicological data for 5-Oxopentanoic acid is not readily available
in the public domain. The following table summarizes the available information.
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Toxicological . e L.
. Species Route Result Classification
Endpoint

Acute Oral Data not
Toxicity (LD50) available

Not classifiable

Acute Dermal Data not
Toxicity (LD50) available

Not classifiable

Acute Inhalation Data not
Toxicity (LC50) available

Not classifiable

Mean erythema

scores of 1.0,

) 0.3,and 0.7 at
Skin
o ) ) 24,48, and 72 Not classified as
Irritation/Corrosio  Rabbit Dermal o
hours; no edema  a skin irritant[4]
n
observed.[2]
Primary Irritation
Index: 0.0.[3]
Causes serious
) eye irritation
Serious Eye

(H319).[1] Category 2A

Damage/Irritation o
Quantitative data

not available.
Germ Cell Data not -
- i Not classifiable
Mutagenicity available

Experimental Protocols

The following sections detail the standard methodologies for key toxicological experiments,
based on OECD guidelines. These protocols provide a framework for any future toxicological
evaluation of 5-Oxopentanoic acid.

Acute Dermal Irritation/Corrosion (OECD 404)

This test evaluates the potential of a substance to cause reversible inflammatory changes to
the skin.
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Methodology:

Test Animals: Healthy, young adult albino rabbits are typically used.
o Preparation: The day before the test, the fur on the dorsal area of the trunk is clipped.

o Application: A dose of 0.5 g of the solid test substance is applied to a small area (approx. 6
cm?) of the clipped skin and covered with a gauze patch and semi-occlusive dressing.

o Exposure: The test substance is applied for a period of 4 hours.

o Observation: After the exposure period, the patch is removed, and the skin is observed for
erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.
The reactions are scored according to a standardized grading system.

Preparation Application Observation

Score Erythema & Edema
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Apply 0.5g of
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Select Healthy
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Click to download full resolution via product page

OECD 404 Experimental Workflow

Acute Eye Irritation/Corrosion (OECD 405)

This test assesses the potential of a substance to produce irritation or damage to the eye.
Methodology:
o Test Animals: Healthy, young adult albino rabbits are used.

o Application: A single dose of 0.1 g of the solid test substance is instilled into the conjunctival
sac of one eye of the animal. The other eye serves as a control.
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» Observation: The eyes are examined for corneal opacity, iris lesions, and conjunctival
redness and swelling at 1, 24, 48, and 72 hours after instillation. The reactions are scored
using a standardized system.

) o Observation
Preparation Application
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OECD 405 Experimental Workflow

Bacterial Reverse Mutation Test (Ames Test, OECD 471)

The Ames test is a widely used method to assess the mutagenic potential of a chemical.
Methodology:

o Test Strains: Several strains of Salmonella typhimurium and Escherichia coli that are
auxotrophic for a specific amino acid (e.qg., histidine) are used.

o Metabolic Activation: The test is performed with and without a mammalian metabolic
activation system (S9 fraction from rat liver) to mimic metabolic processes in the body.

e Exposure: The bacterial strains are exposed to various concentrations of the test substance
on a minimal agar plate lacking the required amino acid.

e Incubation: The plates are incubated for 48-72 hours.

» Evaluation: The number of revertant colonies (colonies that have mutated back to being able
to synthesize the amino acid) is counted. A significant, dose-dependent increase in the
number of revertant colonies compared to the control indicates mutagenic potential.
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OECD 471 Ames Test Workflow

Safe Handling and Risk Management

Based on the available data, a logical workflow for the safe handling of 5-Oxopentanoic acid
should be implemented.
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Safe Handling Workflow for 5-Oxopentanoic Acid

Conclusion

The primary identified hazard for 5-Oxopentanoic acid is serious eye irritation. While data on
skin irritation suggests it is not a significant concern, a comprehensive toxicological profile is
incomplete due to the lack of publicly available data on acute oral and inhalation toxicity, as
well as mutagenicity. Researchers and drug development professionals should handle this
compound with appropriate caution, adhering to the safety precautions outlined in this guide
and its Safety Data Sheet. Further toxicological studies following standard OECD guidelines
would be necessary to fully characterize the safety profile of 5-Oxopentanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating the Safety Profile of 5-Oxopentanoic Acid: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212613#toxicological-and-safety-data-for-5-
oxopentanoic-acid-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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